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Compound of Interest

Compound Name: TCJL37

Cat. No.: B611249 Get Quote

Disclaimer: This document is intended for use by trained research, scientific, and drug

development professionals only. All procedures must be conducted in a designated laboratory

setting with appropriate engineering controls. This guide is supplementary to the official Safety

Data Sheet (SDS), which should be consulted for comprehensive safety information.

Immediate Safety and Hazard Information
TCJL37 is a potent and selective inhibitor of Tyrosine Kinase 2 (TYK2), a key component of the

JAK/STAT signaling pathway.[1][2] While comprehensive toxicological data is not fully available,

its mechanism of action suggests that it may have significant biological effects. Standard

laboratory precautions for handling potent, biologically active small molecules should be strictly

followed.

Primary Hazards:

Acute Exposure: The toxicological properties have not been fully investigated.[3] Dust or

powder may cause irritation to the skin, eyes, and respiratory tract.[4]

Chronic Exposure: Long-term effects are unknown. As a potent kinase inhibitor, systemic

absorption could lead to unintended biological effects.

Environmental Hazards: The environmental impact has not been fully determined. Avoid

release into the environment.[4]
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Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling TCJL37. The following table

summarizes the minimum required PPE for various laboratory operations.

Operation
Eye & Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Weighing/Aliquoti

ng (Solid)

Safety glasses

with side shields

or safety

goggles.[5]

Nitrile gloves

(double-gloving

recommended)

Fully buttoned

lab coat

Required if not

performed in a

certified chemical

fume hood or

ventilated

balance

enclosure. Use a

NIOSH-approved

N95 or higher-

rated respirator.

[6]

Solution

Preparation

Safety glasses

with side shields

or safety

goggles.

Nitrile gloves
Fully buttoned

lab coat

Recommended if

not performed in

a certified

chemical fume

hood.

Cell Culture/In

Vitro Assays
Safety glasses Nitrile gloves

Fully buttoned

lab coat

Not typically

required if

performed in a

biological safety

cabinet.

Spill Cleanup

Chemical splash

goggles and face

shield.

Heavy-duty nitrile

or butyl rubber

gloves.

Chemical-

resistant apron

or gown over lab

coat.

Required. Use a

NIOSH-approved

respirator with

appropriate

cartridges for

organic vapors

and particulates.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b611249?utm_src=pdf-body
https://www.dc37.net/wp-content/uploads/about/graphics/factsheetspdf/ppe.pdf
https://osha.oregon.gov/pages/topics/personal-protective-equipment.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical and Physical Properties
A summary of key quantitative data for TCJL37 is provided below for logistical and safety

planning.

Property Value Source

CAS Number 1258294-34-6 [1][2]

Molecular Formula C₁₇H₁₁ClF₂N₄O₂ [1][2][7]

Molecular Weight 376.74 g/mol [1][2][7]

Purity ≥98% [2][8]

Appearance Solid [8]

Solubility

Soluble to 100 mM in DMSO.

[2] Sparingly soluble in DMSO

(1-10 mg/ml).[8]

[2][8]

Storage

Store at +4°C for short term

(days to weeks) or -20°C for

long term (months to years).[2]

[7]

[2][7]

Operational Handling and Storage Plan
Receiving and Storage

Upon receipt, inspect the container for any damage or leaks.

Log the compound into the chemical inventory system.

Store the container in a designated, well-ventilated, and secure location at the recommended

temperature (+4°C for short-term, -20°C for long-term).[7]

Ensure the storage area is clearly labeled with hazard warnings.

Preparation of Stock Solutions
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This protocol details the preparation of a 10 mM stock solution in DMSO.

Pre-calculation: Determine the required mass of TCJL37 and volume of DMSO. For 1 mL of

a 10 mM stock, 3.77 mg of TCJL37 is needed (Mass = 10 mmol/L * 1 mL * 376.74 g/mol ).

Preparation:

Don all required PPE (Section 2.0).

Perform all weighing and solvent addition steps inside a certified chemical fume hood or a

ventilated balance enclosure.

Weigh the calculated amount of TCJL37 solid into a sterile, conical microcentrifuge tube.

Add the calculated volume of anhydrous DMSO.

Cap the tube securely and vortex until the solid is completely dissolved. Gentle warming in

a water bath may be required.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store aliquots at -20°C or -80°C in a freezer designated for chemical storage.

Experimental Workflow and Signaling Pathway
Experimental Workflow: In Vitro Kinase Assay
The following diagram outlines the typical workflow for assessing the inhibitory activity of

TCJL37 against its target, TYK2.
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Preparation Assay Execution

Detection & Analysis

Prepare TCJL37
Stock Solution (10mM)

Create Serial Dilution
(e.g., 10µM to 1nM)

Add TCJL37 Dilutions
& Controls

Add Recombinant
TYK2 Enzyme

Add Substrate
& ATP

Incubate at 30°C

Add Detection Reagent
(e.g., ADP-Glo)

Read Luminescence

Calculate IC50 Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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